1-(1-(2-Methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl)-3-(3-phenylpropyl)urea
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Description
1-(1-(2-Methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl)-3-(3-phenylpropyl)urea is a useful research compound. Its molecular formula is C22H27N3O3 and its molecular weight is 381.476. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation of Urea Derivatives
Urea derivatives, including those related to tetrahydroquinoline, have been synthesized and evaluated for their antiproliferative activities against various cancer cell lines. For instance, compounds with hydroxy or halogen substituted benzene moieties linked by urea functionalities demonstrated moderate to strong antiproliferative effects, particularly against breast carcinoma MCF-7 cell line. These findings suggest a potential avenue for the development of new therapeutic agents targeting specific types of cancer (Perković et al., 2016).
Enzyme Inhibition by Tetrahydroquinoline Derivatives
Tetrahydroquinoline derivatives have been explored for their ability to inhibit physiologically relevant enzymes such as carbonic anhydrase (CA), acetylcholinesterase (AChE), and butyrylcholinesterase (BChE). These compounds exhibit effective inhibition profiles, suggesting their utility in the development of inhibitors for these enzymes, which play crucial roles in various physiological and pathological processes (Sujayev et al., 2016).
Antimicrobial Activity of Quinazoline Derivatives
Research on 3,4-dihydroquinazolin-4-one derivatives as antimicrobial agents highlights the potential of such compounds in addressing microbial resistance. The synthesis and testing of these derivatives against a range of microbial strains offer insights into the structural requirements for antimicrobial activity, opening pathways for the development of new antimicrobial agents (El-zohry & Abd-Alla, 2007).
Acetylcholinesterase Inhibition
Flexible urea derivatives have been synthesized and assessed for antiacetylcholinesterase activity, with the aim of optimizing pharmacophoric moieties for efficient enzyme inhibition. This research contributes to the understanding of how structural modifications affect the interaction with enzyme targets, which is crucial for designing more effective inhibitors for conditions such as Alzheimer's disease (Vidaluc et al., 1995).
Properties
IUPAC Name |
1-[1-(2-methoxyacetyl)-3,4-dihydro-2H-quinolin-7-yl]-3-(3-phenylpropyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H27N3O3/c1-28-16-21(26)25-14-6-10-18-11-12-19(15-20(18)25)24-22(27)23-13-5-9-17-7-3-2-4-8-17/h2-4,7-8,11-12,15H,5-6,9-10,13-14,16H2,1H3,(H2,23,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JCGIXMRIRLBBOY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC(=O)N1CCCC2=C1C=C(C=C2)NC(=O)NCCCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H27N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.